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An In-depth Technical Guide to the Physical Properties of 4-(3-Fluorophenyl)cyclohexanone

Introduction

4-(3-Fluorophenyl)cyclohexanone is a substituted aromatic ketone of significant interest to
the chemical and pharmaceutical industries. As a key intermediate, its utility in the synthesis of
novel agrochemicals and active pharmaceutical ingredients (APIs) is well-recognized[1]. The
presence of a fluorine atom on the phenyl ring can modulate the compound's electronic
properties, lipophilicity, and metabolic stability, making it a valuable building block in drug
discovery[1].

A thorough understanding of the physical properties of this compound is a prerequisite for its
effective use in research and development. These properties govern critical parameters such
as reaction kinetics, purification strategies, formulation, and storage. This guide provides a
comprehensive overview of the core physical and chemical characteristics of 4-(3-
Fluorophenyl)cyclohexanone, grounded in available technical data and established scientific
principles. It is designed to equip researchers, chemists, and drug development professionals
with the foundational knowledge required for its safe and efficient handling and application.
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Molecular Identity and Structure

The unambiguous identification of a chemical entity is the cornerstone of scientific research. 4-
(3-Fluorophenyl)cyclohexanone is identified by a unique set of descriptors that define its
molecular formula, weight, and topology.

IUPAC Name: 4-(3-fluorophenyl)cyclohexan-1-one[2][3]

« CAS Number: 40503-87-5[2][3][4][5][6]

e Molecular Formula: C12H13FO[1][2][5]

e Molecular Weight: 192.23 g/mol [2][5][6]

e InChl Key: LIAPPURFKRACQO-UHFFFAOY SA-N[2][3][6]

« Canonical SMILES: C1CC(=0)CCC1C2=CC(=CC=C2)F[2]

Figure 1: 2D Chemical Structure of 4-(3-Fluorophenyl)cyclohexanone.

Summary of Physical Properties

The following table consolidates the key physical properties of 4-(3-
Fluorophenyl)cyclohexanone for quick reference. These values are essential for designing
experiments, performing safety assessments, and developing purification protocols.
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Property Value Source(s)
Appearance White to light yellow solid [41[6]
Molecular Weight 192.23 g/mol [2][5][6]
Boiling Point 289 °C (at 760 mmHg) [41[6]

Data not available. The non-
fluorinated analog, 4-

Melting Point phenylcyclohexanone, melts at
77-80 °C. The presence of

fluorine may alter this value.

Density 1.121 g/cm? [4]

Flash Point 126 °C [4]

Detailed Physical Characteristics
Appearance, Form, and Solubility

4-(3-Fluorophenyl)cyclohexanone is typically supplied as a white to light-yellow crystalline
solid at room temperature[4][6]. The color may depend on the purity of the substance, with
higher purity samples appearing whiter.

While specific quantitative solubility data is not widely published, its molecular structure
provides insight into its expected behavior. The polar ketone group suggests potential solubility
in polar organic solvents, while the large, nonpolar phenylcyclohexane backbone indicates
good solubility in nonpolar organic solvents. It is expected to be miscible with common solvents
like dichloromethane, ethyl acetate, and acetone, but poorly soluble in water, a characteristic
typical of similar-sized organic molecules[7].

Thermal Properties

The thermal properties of a compound are critical for understanding its physical stability and for
planning thermal processes like distillation or melt reactions.

e Boiling Point: The experimentally determined boiling point is 289 °C at atmospheric pressure
(760 mmHQ)[4][6]. This relatively high boiling point is consistent with its molecular weight and
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the presence of a polar ketone functional group, which increases intermolecular dipole-dipole
interactions.

o Melting Point: An experimentally determined melting point for this specific compound is not
readily available in peer-reviewed literature. For reference, the closely related analog 4-
phenylcyclohexanone has a melting range of 77-80 °C. The substitution of a hydrogen atom
with a fluorine atom can influence the crystal lattice packing and intermolecular forces, which
may lead to a different melting point for 4-(3-Fluorophenyl)cyclohexanone. Direct
experimental determination is required for an accurate value.

Projected Spectroscopic Profile

Spectroscopic analysis is indispensable for structure verification and purity assessment. While
specific spectra for 4-(3-Fluorophenyl)cyclohexanone are not publicly cataloged, its structure
allows for a reliable projection of its key spectral features based on established principles of
NMR and IR spectroscopy.

Infrared (IR) Spectroscopy

The IR spectrum is dominated by vibrations of its key functional groups.

o C=0 Stretch: A strong, sharp absorption band is expected in the region of 1705-1725 cm™1,
which is highly characteristic of a saturated cyclic ketone[8]. The exact position can be
influenced by the electronegativity of the nearby phenyl group.

o Aromatic C-H Stretch: Look for one or more sharp, medium-intensity peaks just above 3000
cm~1 (typically 3010-3100 cm~2)[9].

 Aliphatic C-H Stretch: Strong, sharp bands are expected just below 3000 cm~1 (typically
2850-2960 cm~1) from the C-H bonds of the cyclohexanone ring.

o C-F Stretch: A strong band corresponding to the carbon-fluorine stretch is anticipated in the
1100-1250 cm~1 region.

e Aromatic C=C Bends: Medium to weak absorptions in the 1450-1600 cm~1 region are
characteristic of the phenyl ring[9].
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Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR: The proton NMR spectrum will show distinct signals for the aromatic and aliphatic
protons.

Aromatic Protons (Ar-H): Four protons on the fluorophenyl ring will appear in the downfield
region, likely between & 6.9-7.4 ppm. Due to the meta-substitution pattern and coupling to
both neighboring protons and the fluorine atom, these signals will present as complex
multiplets.

Aliphatic Protons (Cyclohexyl): The eight protons on the cyclohexanone ring will resonate
upfield, expected between & 1.8-3.2 ppm. The protons alpha to the carbonyl group (positions
2 and 6) will be the most deshielded in this group. The proton at the C4 position (methine
proton) will likely appear as a distinct multiplet. The spectrum of the parent cyclohexanone
shows signals around 6 2.39 and & 1.85 ppm[10][11].

13C NMR: The carbon NMR will provide a count of the unique carbon environments.

Carbonyl Carbon (C=0): The ketone carbon is the most deshielded, with a characteristic
signal expected far downfield, typically & > 200 ppm (e.g., the carbonyl in 4-tert-
butylcyclohexanone appears at d 211.6 ppm)[12].

Aromatic Carbons: The six aromatic carbons will appear in the  110-165 ppm range. The
carbon directly bonded to the fluorine atom will show a large one-bond coupling constant
(X1JCF) and a chemical shift significantly influenced by fluorine's electronegativity. The other
aromatic carbons will show smaller C-F couplings.

Aliphatic Carbons: The five sp3-hybridized carbons of the cyclohexanone ring will be found
upfield, likely in the & 25-50 ppm range[12].

Experimental Methodologies

To ensure data integrity, physical properties must be determined using standardized, validated
protocols. The following sections describe common methodologies.

Melting Point Determination
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Principle: The melting point is the temperature at which a substance transitions from solid to
liquid. For a pure crystalline solid, this occurs over a narrow range (typically <1°C). This
method uses an electrically heated block with a calibrated thermometer.

Protocol:

e Sample Preparation: Ensure the 4-(3-Fluorophenyl)cyclohexanone sample is completely
dry and finely powdered.

e Capillary Loading: Tap the open end of a capillary tube into the sample powder, forcing a
small amount in. Invert the tube and tap the sealed end on a hard surface to pack the
sample into the bottom. Repeat until a 2-3 mm column of packed sample is achieved.

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.
¢ Measurement:

o Set the apparatus to heat rapidly to about 15-20°C below the expected melting point (use
the analog's 77°C as a starting guide).

o Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.
o Record the temperature (T1) at which the first drop of liquid appears.
o Record the temperature (Tz2) at which the entire sample becomes a clear liquid.

o Reporting: The melting point is reported as the range T1 — Ta.

. Output
Preparation Measurement P!

'ment
(Dry & Powder Sample)—>["°ad (%?gillnar% Tube)_, Insert into Apparatus Rapid Heat to T_exp - 20°C Slow Heat (1-2°C/min) (Eg?:_’%;:j) gﬁcagju?:)

Click to download full resolution via product page
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Figure 2: Workflow for Capillary Melting Point Determination.

Infrared Spectrum Acquisition (ATR Method)

Principle: Attenuated Total Reflectance (ATR) is a common IR sampling technique for solids. An
IR beam is directed into a crystal (e.g., diamond) with a high refractive index. The sample is
pressed against the crystal, and the beam penetrates a few micrometers into the sample,
where absorption occurs at specific frequencies.

Protocol:

e Instrument Background: Ensure the ATR crystal is clean by wiping it with a solvent-
moistened swab (e.g., isopropanol) and allowing it to dry completely. Run a background scan
on the clean, empty crystal. This is critical to subtract the atmospheric (CO2z, H20) and
instrument signals.

o Sample Application: Place a small amount of the solid 4-(3-Fluorophenyl)cyclohexanone
onto the center of the ATR crystal.

o Apply Pressure: Lower the pressure arm of the ATR accessory and apply consistent
pressure to ensure firm contact between the sample and the crystal. Insufficient contact is a
common cause of poor-quality spectra.

e Scan Sample: Acquire the IR spectrum. Typically, 16-32 scans are co-added to improve the
signal-to-noise ratio.

o Data Analysis: The resulting spectrum should be automatically ratioed against the
background scan. Identify the key absorption peaks and compare them to the expected
values (see Section 5.1).

o Cleanup: Retract the pressure arm, and carefully clean the sample off the crystal surface
using a suitable solvent.

Handling, Storage, and Safety

Proper handling and storage are paramount for maintaining the integrity of the compound and
ensuring laboratory safety.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1592197/docs?utm_src=pdf-body#physical-properties-of-4-3-fluorophenyl-cyclohexanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Storage: 4-(3-Fluorophenyl)cyclohexanone should be stored in a tightly sealed container
in a dry, well-ventilated place at room temperature[4][6].

o Safety: The compound is classified as harmful and an irritant. The following GHS hazard
statements apply:

o H302: Harmful if swallowed[6].

o H315: Causes skin irritation[3][6].

o H319: Causes serious eye irritation[3][6].

o H335: May cause respiratory irritation[3][6].

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat when handling this substance. Work in a
well-ventilated area or a chemical fume hood to avoid inhaling dust or vapors|[3].

Conclusion

4-(3-Fluorophenyl)cyclohexanone is a solid crystalline compound with a high boiling point
and a well-defined molecular structure. Its physical properties are largely dictated by the
interplay between the polar ketone group and the fluorophenylcyclohexane moiety. While key
data such as boiling point and density are established, further experimental determination of its
melting point and specific solubility in various solvents would be beneficial for the scientific
community. The projected spectroscopic profile provided in this guide serves as a robust
baseline for researchers to verify the identity and purity of their samples. Adherence to the
outlined experimental methodologies and safety protocols will ensure reliable data and safe
handling in a laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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